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Compound of Interest

Compound Name: 1-isothiocyanato-PEG3-Azide

Cat. No.: B604937 Get Quote

An In-depth Technical Guide to 1-isothiocyanato-PEG3-Azide: A Heterobifunctional Linker for

Advanced Bioconjugation

Abstract
1-isothiocyanato-PEG3-azide is a versatile heterobifunctional crosslinker that is gaining

prominence in the fields of chemical biology, drug discovery, and diagnostics. Its unique

architecture, featuring a terminal isothiocyanate group and an azide moiety connected by a

hydrophilic polyethylene glycol (PEG) spacer, enables the sequential or simultaneous

conjugation of diverse biomolecules. This guide provides a comprehensive overview of its

chemical properties, reaction mechanisms, and applications, with a focus on its role in

constructing complex biomolecular architectures such as antibody-drug conjugates (ADCs) and

proteolysis-targeting chimeras (PROTACs). Detailed experimental protocols and visual

diagrams of its structure and reaction pathways are provided to facilitate its practical

implementation in research and development.

Chemical Properties and Structure
1-isothiocyanato-PEG3-azide is a PEG-based compound with two distinct reactive functional

groups.[1] The presence of a PEG spacer enhances the aqueous solubility of the molecule and

its conjugates.[2][3][4][5]

Table 1: Physicochemical Properties of 1-isothiocyanato-PEG3-Azide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b604937?utm_src=pdf-interest
https://www.benchchem.com/product/b604937?utm_src=pdf-body
https://www.benchchem.com/product/b604937?utm_src=pdf-body
https://www.benchchem.com/product/b604937?utm_src=pdf-body
https://www.biosynth.com/p/KCC68623/1310686-23-7-1-isothiocyanato-peg3-azide
https://www.dcchemicals.com/coa/COA_DC35743.html
https://www.cd-bioparticles.net/p/5073/1-isothiocyanato-peg3-azide
https://axispharm.com/product/1-isothiocyanato-peg3-azide/
https://www.biocompare.com/11119-Chemicals-and-Reagents/21071076-1-isothiocyanato-PEG3-Azide/
https://www.benchchem.com/product/b604937?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b604937?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C9H16N4O3S [1][6][7]

Molecular Weight ~260.31 g/mol [4][7]

CAS Number 1310686-23-7 [1][4][7]

Purity
≥95% to ≥98% (vendor

specific)
[4][5]

Appearance
(Typically a colorless to pale

yellow oil)
N/A

Storage Conditions -20°C [4]

Synonyms:

1-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]-2-isothiocyanatoethane[4][6]

1-azido-2-(2-(2-(2-isothiocyanatoethoxy)ethoxy)ethoxy)ethane[4]

Caption: Chemical structure of 1-isothiocyanato-PEG3-Azide.

Reactivity and Mechanism of Action
This crosslinker's utility stems from its two orthogonal reactive handles: the isothiocyanate and

the azide groups. This dual functionality allows for controlled, stepwise conjugation to different

molecules.

Isothiocyanate Reactivity
The isothiocyanate group (-N=C=S) readily reacts with primary amine groups (-NH2) to form a

stable thiourea linkage.[4][8] This reaction is highly efficient and proceeds under mild basic

conditions (typically pH 8.0-9.5).

Azide Reactivity
The azide group (-N3) is a key component for "click chemistry" reactions.[7][9][10] It can

undergo cycloaddition with:
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Alkynes: In the presence of a copper(I) catalyst, the azide reacts with a terminal alkyne to

form a stable 1,4-disubstituted 1,2,3-triazole. This is known as the Copper-Catalyzed Azide-

Alkyne Cycloaddition (CuAAC).[7][9][10]

Strained Cyclooctynes: The azide can also react with strained cyclooctynes, such as

dibenzocyclooctyne (DBCO) or bicyclononyne (BCN), without the need for a copper catalyst.

[7][9] This Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) is particularly useful for in

vivo applications where the cytotoxicity of copper is a concern.
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1-isothiocyanato-PEG3-Azide

Amine-containing Molecule

Alkyne-containing Molecule

Final Conjugate

N3-PEG3-NCS

Molecule-Thiourea-PEG3-Triazole-MoleculeMolecule-NH2
pH 8.0-9.5

Molecule-Alkyne

Cu(I) or Strain-Promoted
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Step 1: Amine Labeling

Step 2: Click Chemistry Conjugation

Prepare Protein in
Amine-Free Buffer (pH 8.0)

Add Molar Excess of
N3-PEG3-NCS

Incubate (1-2h, RT)

Purify via Desalting Column

Combine Azide-Protein
with Alkyne-Molecule

Azide-Labeled Protein

Add Cu(II) Sulfate
and Sodium Ascorbate

Incubate (1-2h, RT)

Purify via SEC or Dialysis

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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